Cas no 689262-83-7 (2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide)

2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide structure

689262-83-7 structure

Product Name:2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide

CAS No:689262-83-7

MF:C₂₄H₂₅N₃O₂S₂

MW:451.604202985764

CID:5882368

PubChem ID:5206460

Update Time:2023-11-21

2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-(2,4-dimethylphenyl)-2-[[3,4,6,7-tetrahydro-6-methyl-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-
- EU-0024960
- 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
- F0612-0332
- 6246-92-0
- DTXSID60409893
- AKOS024587536
- 689262-83-7
- 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
- 2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide
- Inchi： 1S/C24H25N3O2S2/c1-15-9-10-19(16(2)11-15)25-21(28)14-30-24-26-20-12-17(3)31-22(20)23(29)27(24)13-18-7-5-4-6-8-18/h4-11,17H,12-14H2,1-3H3,(H,25,28)
- InChI Key： KALSSTNICWSBHN-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2SC(C)CC=2N=1

Computed Properties

Exact Mass: 451.13881940g/mol
Monoisotopic Mass: 451.13881940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 112Å²

2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0612-0332-2μmol	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0612-0332-5μmol	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0612-0332-10μmol	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0612-0332-20μmol	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0612-0332-1mg	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0612-0332-2mg	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0612-0332-3mg	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	3mg	$63.0	2023-05-17
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Life Chemicals	F0612-0332-5mg	2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide	689262-83-7	90%+	5mg	$69.0	2023-05-17
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